![molecular formula C7H9N3OS B6543736 N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide CAS No. 352681-30-2](/img/structure/B6543736.png)
N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide” is a chemical compound that contains a 1,3,4-thiadiazole ring, which is a type of heterocyclic compound . The 1,3,4-thiadiazole ring is known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial .
Molecular Structure Analysis
The molecular structure of “N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide” would include a 1,3,4-thiadiazole ring attached to a cyclopropane ring via a carboxamide linkage. The 1,3,4-thiadiazole ring would also have a methyl group attached .Scientific Research Applications
Antimicrobial Activity
N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide derivatives have been synthesized and evaluated for their antimicrobial potential. In a study by Kamel et al., several compounds demonstrated significant activity against E. coli , B. mycoides , and C. albicans . These findings suggest that this compound class could be explored further as antimicrobial agents.
Anticancer Properties
While research on this specific compound is limited, related 1,3,4-thiadiazoles have shown promise as anticancer agents. For instance, derivatives with modifications in the phenyl group exhibited increased in vitro anticancer activity compared to standard drugs . Investigating the cytotoxic effects of N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide could provide valuable insights.
Anti-Epileptic Potential
In the realm of neuropharmacology, hydrazonoyl derivatives (including 1,3,4-thiadiazoles) have been explored for their anticonvulsant properties. Testing N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide in animal models (such as scPTZ and MES) may reveal its efficacy as an anti-epileptic agent .
Industrial Applications
1,3,4-Thiadiazoles find use beyond medicine. Their chemical reactivity makes them valuable in the synthesis of various nitrogen-, oxygen-, sulfur-, and selenium-containing compounds. Industries may leverage these derivatives for specialized applications .
Future Directions
Mechanism of Action
Target of Action
N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide is a derivative of 1,3,4-thiadiazole Similar 1,3,4-thiadiazole derivatives have been reported to exhibit antimicrobial activity , suggesting that their targets could be enzymes or proteins essential for microbial growth and survival.
Mode of Action
It’s known that 1,3,4-thiadiazole derivatives can disrupt processes related to dna replication . This disruption can inhibit the replication of both bacterial and cancer cells .
Result of Action
Based on the reported activities of similar compounds, it can be inferred that this compound may inhibit cell growth and division, leading to the death of microbial or cancer cells .
properties
IUPAC Name |
N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3OS/c1-4-9-10-7(12-4)8-6(11)5-2-3-5/h5H,2-3H2,1H3,(H,8,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHZTUYQRXCXXHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.